Cas no 62377-06-4 (Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester)

Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester structure
62377-06-4 structure
Product name:Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
CAS No:62377-06-4
MF:C11H15NO4S
MW:257.30610203743
CID:447271
PubChem ID:71387091

Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, propyl-, 4-(methylsulfonyl)phenyl ester
    • (4-methylsulfonylphenyl) N-propylcarbamate
    • 4-(Methanesulfonyl)phenyl propylcarbamate
    • DTXSID10809228
    • 62377-06-4
    • Inchi: InChI=1S/C11H15NO4S/c1-3-8-12-11(13)16-9-4-6-10(7-5-9)17(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
    • InChI Key: VDWNDKHVBRQVIS-UHFFFAOYSA-N
    • SMILES: CCCNC(=O)OC1=CC=C(C=C1)S(=O)(=O)C

Computed Properties

  • Exact Mass: 257.07225
  • Monoisotopic Mass: 257.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 72.47

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